![molecular formula C22H27N3O4 B4511219 1-[(2-cycloheptyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]-4-piperidinecarboxamide](/img/structure/B4511219.png)
1-[(2-cycloheptyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbonyl]-4-piperidinecarboxamide
Description
Synthesis Analysis
The synthesis of structurally related compounds involves multiple steps, including asymmetric synthesis, diastereoselective reduction, and efficient isomerization, which could be applicable to the target compound. For example, an efficient and practical asymmetric synthesis method has been developed for nociceptin antagonists, utilizing diastereoselective reduction and isomerization under basic conditions to obtain enantiomerically pure compounds (H. Jona et al., 2009).
Molecular Structure Analysis
The molecular structure of closely related compounds has been determined using X-ray diffraction, revealing significant details such as intermolecular hydrogen bonds and specific conformations. These structures provide a foundation for understanding the molecular geometry and potential reactivity of similar compounds (Graham Smith & U. Wermuth, 2010).
Chemical Reactions and Properties
Related compounds exhibit a range of chemical reactions, including 1,3-dipolar cyclizations to construct novel ring systems, and interactions with specific receptors, indicating a broad spectrum of chemical reactivity and potential biological activity. Such reactions are crucial for the development of pharmaceuticals and advanced materials (Peng-Ju Xia et al., 2015).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal structure, of similar compounds are determined through experimental methodologies like X-ray crystallography. These properties are essential for predicting the behavior of the compound in different environments and for its formulation in pharmaceutical applications (N. R. Thimmegowda et al., 2009).
Chemical Properties Analysis
Chemical properties, including reactivity with various functional groups, stability under different conditions, and the ability to undergo specific reactions, are critical for understanding the potential applications of the compound. For instance, the synthesis and functionalization of piperidine derivatives provide insights into their chemical behavior and potential as building blocks in drug discovery (I. O. Feskov et al., 2019).
properties
IUPAC Name |
1-(2-cycloheptyl-1,3-dioxoisoindole-5-carbonyl)piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O4/c23-19(26)14-9-11-24(12-10-14)20(27)15-7-8-17-18(13-15)22(29)25(21(17)28)16-5-3-1-2-4-6-16/h7-8,13-14,16H,1-6,9-12H2,(H2,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFYXLHHEBCMQHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)N4CCC(CC4)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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